Cas no 62574-65-6 (2-Bromo-2,4,4-trimethylpentane)

• Product Name: 2-Bromo-2,4,4-trimethylpentane
• CAS No: 62574-65-6
• MF: C₈H₁₇Br
• MW: 193.124582052231
• CID: 439696
• PubChem ID: 11435470
• Update Time: 2025-11-02

2-Bromo-2,4,4-trimethylpentane Chemical and Physical Properties

Names and Identifiers

• Pentane, 2-bromo-2,4,4-trimethyl-
• 2-bromo-2,4,4-trimethylpentane
• 2-bromo-2,4,4-trimethyl-pentane
• DTXSID40465750
• t-octyl bromide
• 62574-65-6
• starbld0022200
• SBJACJNGROKNPT-UHFFFAOYSA-N
• SCHEMBL726002
• AKOS030255121
• 2-Bromo-2,4,4-trimethylpentane

• Inchi： 1S/C8H17Br/c1-7(2,3)6-8(4,5)9/h6H2,1-5H3
• InChI Key： SBJACJNGROKNPT-UHFFFAOYSA-N
• SMILES： BrC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 192.05141
• Monoisotopic Mass: 192.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 2-Bromo-2,4,4-trimethylpentane

2-Bromo-2,4,4-trimethylpentane (CAS No. 62574-65-6): A Comprehensive Guide

2-Bromo-2,4,4-trimethylpentane (CAS No. 62574-65-6) is a branched-chain alkyl bromide compound with significant applications in organic synthesis and industrial processes. This compound, also known as tert-butyl bromide derivative, is widely used as an intermediate in the production of specialty chemicals, pharmaceuticals, and agrochemicals. Its unique molecular structure, featuring a bromine atom attached to a highly substituted carbon, makes it a valuable reagent in nucleophilic substitution reactions.

The chemical formula of 2-Bromo-2,4,4-trimethylpentane is C₈H₁₇Br, and it belongs to the class of halogenated hydrocarbons. With a molecular weight of 193.13 g/mol, this compound typically appears as a colorless to pale yellow liquid at room temperature. Its boiling point ranges between 160-165°C, and it has a density of approximately 1.12 g/cm³. The brominated trimethylpentane structure contributes to its stability and reactivity in various chemical transformations.

One of the most common questions researchers ask about 2-Bromo-2,4,4-trimethylpentane is its role in Grignard reagent formation. This compound serves as an excellent starting material for preparing organomagnesium compounds due to the favorable leaving group ability of the bromine atom. Recent trends in green chemistry have sparked interest in developing more sustainable methods for utilizing such brominated intermediates in synthetic pathways.

In pharmaceutical applications, 2-Bromo-2,4,4-trimethylpentane finds use as a building block for drug molecules. Its ability to introduce bulky alkyl groups makes it particularly valuable in medicinal chemistry. Current research focuses on its potential in creating novel enzyme inhibitors and receptor modulators, addressing the growing demand for targeted therapies in healthcare.

The material science field has recently explored 2,4,4-trimethylpentyl bromide derivatives for polymer modification. Its branched structure can impart unique physical properties to polymeric materials, including improved thermal stability and modified solubility characteristics. This aligns with the industry's focus on developing advanced materials with tailored properties.

From a commercial perspective, the global market for brominated organic compounds like 2-Bromo-2,4,4-trimethylpentane continues to grow, driven by demand from various industries. Suppliers often highlight its high purity grades (typically 97-99%) and consistent quality as key selling points. Recent supply chain challenges have emphasized the importance of reliable sources for such specialty chemicals.

Environmental considerations regarding halogenated compounds have led to increased research into the biodegradation pathways of substances like 2-Bromo-2,4,4-trimethylpentane. Modern analytical techniques, including GC-MS and HPLC, are routinely employed to monitor its presence and transformation in various systems, reflecting the chemical industry's commitment to environmental stewardship.

Safety handling of 2-Bromo-2,4,4-trimethylpentane requires standard laboratory precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical. Storage typically involves keeping the compound in tightly sealed containers away from strong oxidizers, following standard protocols for brominated hydrocarbon storage.

Analytical characterization of 2-Bromo-2,4,4-trimethylpentane typically includes nuclear magnetic resonance (NMR) spectroscopy, with distinctive signals appearing around 1.0-1.5 ppm in the ¹H NMR spectrum. The mass spectrum of 2-Bromo-2,4,4-trimethylpentane shows characteristic fragmentation patterns that aid in its identification, making these techniques valuable for quality control purposes.

Future research directions for 2-Bromo-2,4,4-trimethylpentane may explore its potential in emerging fields such as organic electronics or as a precursor for advanced materials. The compound's versatility continues to attract interest from both academic and industrial researchers, particularly in the context of developing more sustainable synthetic methodologies.

For researchers considering 2-Bromo-2,4,4-trimethylpentane synthesis, several published protocols exist that detail its preparation from readily available starting materials. The compound's relatively straightforward synthesis contributes to its widespread availability and use in various chemical applications.

In conclusion, 2-Bromo-2,4,4-trimethylpentane (CAS No. 62574-65-6) remains an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and reactivity profile ensure its continued relevance in both academic research and industrial processes, particularly in the development of specialized organic compounds and materials.